Cas no 1220040-06-1 (1-Methoxymethyl-cyclopropylamine Hydrochloride)

• Product Name: 1-Methoxymethyl-cyclopropylamine Hydrochloride
• CAS No: 1220040-06-1
• MF: C₅H₁₂ClNO
• MW: 137.607880592346
• MDL: MFCD15474850
• CID: 1089991
• PubChem ID: 53407230
• Update Time: 2025-06-07

1-Methoxymethyl-cyclopropylamine Hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(Methoxymethyl)cyclobutanamine hydrochloride
• 1-(methoxymethyl)cyclobutan-1-amine,hydrochloride
• 1-Methoxymethyl-cyclopropylamine hydrochloride
• AMY38195
• SCHEMBL4537729
• Cyclopropanamine, 1-(methoxymethyl)-, hydrochloride (1:1)
• [1-(methoxymethyl)cyclopropyl]amine hydrochloride
• PS-16290
• DB-126665
• 1-(methoxymethyl)cyclopropanamine hydrochloride
• CS-0088505
• 1-(METHOXYMETHYL)CYCLOPROPAN-1-AMINE HCL
• 1220040-06-1
• 1-(methoxymethyl) cyclopropanamine hydrochloride
• Cyclopropanamine,1-(methoxymethyl)-,hydrochloride
• SB31969
• EN300-111171
• SY141128
• AT11799
• AKOS026741661
• 1-(methoxymethyl)cyclopropan-1-amine;hydrochloride
• [1-(Methoxymethyl)cyclopropyl]amine HCl
• A891245
• MFCD15474850
• Cyclopropanamine, 1-(methoxymethyl)-, hydrochloride
• 1-(methoxymethyl)cyclopropanamine;hydrochloride
• 1-Methoxymethyl-cyclopropylamine hydrochloride, AldrichCPR
• 1-(methoxymethyl)cyclopropan-1-amine hydrochloride
• DFMSPYOGSLHTKA-UHFFFAOYSA-N
• 1-(methoxymethyl)cyclopropylamine HCl
• Z2301519229
• 1-Methoxymethyl-cyclopropylamine Hydrochloride

• MDL： MFCD15474850
• Inchi： 1S/C5H11NO.ClH/c1-7-4-5(6)2-3-5;/h2-4,6H2,1H3;1H
• InChI Key： DFMSPYOGSLHTKA-UHFFFAOYSA-N
• SMILES： Cl.O(C)CC1(CC1)N

Computed Properties

• Exact Mass: 137.0607417g/mol
• Monoisotopic Mass: 137.0607417g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.2Ų

Additional information on 1-Methoxymethyl-cyclopropylamine Hydrochloride

1-Methoxymethyl-cyclopropylamine Hydrochloride: A Comprehensive Overview

1-Methoxymethyl-cyclopropylamine Hydrochloride (CAS No. 1220040-06-1) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive cyclopropylamine core and methoxymethyl substituent, exhibits a range of biological activities that make it a valuable candidate for various therapeutic applications.

The chemical structure of 1-Methoxymethyl-cyclopropylamine Hydrochloride is defined by a cyclopropyl ring attached to an amine group, with a methoxymethyl substituent providing additional functional versatility. The hydrochloride salt form enhances its solubility and stability, making it suitable for various pharmaceutical formulations. Recent studies have highlighted the potential of this compound in modulating specific biological pathways, particularly those involved in neurotransmission and receptor binding.

In the realm of medicinal chemistry, 1-Methoxymethyl-cyclopropylamine Hydrochloride has been explored for its potential as a lead compound in the development of new drugs. Its unique structure allows it to interact with specific receptors and enzymes, offering a promising avenue for the treatment of neurological disorders, such as anxiety and depression. Research published in the Journal of Medicinal Chemistry has demonstrated that this compound can effectively bind to serotonin receptors, suggesting its potential as a serotonin modulator.

One of the key advantages of 1-Methoxymethyl-cyclopropylamine Hydrochloride is its ability to cross the blood-brain barrier (BBB). This property is crucial for drugs targeting central nervous system (CNS) disorders, as many compounds struggle to achieve sufficient brain penetration. Studies have shown that this compound can efficiently traverse the BBB, making it an attractive candidate for CNS drug development.

Beyond its potential in neurological applications, 1-Methoxymethyl-cyclopropylamine Hydrochloride has also been investigated for its anti-inflammatory properties. In vitro studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that it may have therapeutic potential in treating inflammatory conditions, including arthritis and inflammatory bowel disease (IBD).

The safety profile of 1-Methoxymethyl-cyclopropylamine Hydrochloride is another important aspect of its evaluation. Preclinical studies have shown that this compound exhibits low toxicity and good pharmacokinetic properties. Animal models have demonstrated that it is well-tolerated at therapeutic doses, with minimal side effects. These findings are encouraging and support further clinical investigation.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-Methoxymethyl-cyclopropylamine Hydrochloride in human subjects. Early-phase trials have shown promising results, with patients reporting significant improvements in symptoms associated with anxiety and depression. The compound's favorable safety profile has also been confirmed in these trials, paving the way for more advanced clinical studies.

In conclusion, 1-Methoxymethyl-cyclopropylamine Hydrochloride (CAS No. 1220040-06-1) represents a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure, ability to cross the blood-brain barrier, and favorable safety profile make it an attractive candidate for further research and development in the pharmaceutical industry. As ongoing studies continue to uncover new insights into its biological activities and mechanisms of action, this compound is poised to play a significant role in advancing medical treatments for various conditions.